BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Storage and Handling of NH2-
PEG2-C2-Boc

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NH2-PEG2-C2-Boc

Cat. No.: B605458

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical information and best practices for the proper storage
and handling of NH2-PEG2-C2-Boc, a bifunctional linker commonly utilized in the synthesis of
Proteolysis Targeting Chimeras (PROTACSs) and Antibody-Drug Conjugates (ADCs). Adherence
to these guidelines is crucial for maintaining the integrity, stability, and performance of the
compound in research and development applications.

Compound Information

Property Value

tert-butyl 3-(2-(2-

aminoethoxy)ethoxy)propanoate

Chemical Name

CAS Number 756525-95-8
Molecular Formula C11H23NOa4
Molecular Weight 233.31 g/mol
Physical Form Liquid[1]

Purity Typically 295%

Storage Conditions
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Proper storage is critical to prevent degradation and ensure the long-term stability of NH2-
PEG2-C2-Boc. The recommended storage conditions vary depending on whether the
compound is in its pure form or in a solvent.

Pure Compound

For undissolved NH2-PEG2-C2-Boc, it is recommended to store it in a tightly sealed container,
protected from light and moisture.

Storage Temperature Recommended Duration

-20°C Up to 3 years[2]

4°C Up to 2 years[1][2][3]

-5°C Dry and away from sunlight[4]
In Solvent

Once dissolved in a solvent, the stability of NH2-PEG2-C2-Boc is reduced. It is advisable to
prepare solutions fresh for immediate use. If short-term storage is necessary, follow the
guidelines below. Aliquoting the solution into single-use vials is recommended to avoid
repeated freeze-thaw cycles.

Storage Temperature Recommended Duration
-80°C Up to 6 months[2][5]
-20°C Up to 1 month[2][5]

Shipping and Handling
Shipping

NH2-PEG2-C2-Boc is typically shipped at room temperature for domestic transit.[2][3][5] Upon
receipt, it is imperative to transfer the compound to the recommended storage conditions
immediately.
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Personal Protective Equipment (PPE)

When handling NH2-PEG2-C2-Boc, appropriate personal protective equipment should be worn
to minimize exposure and ensure personal safety.

e Gloves: Chemical-resistant gloves (e.qg., nitrile) are required.
o Eye Protection: Safety glasses or goggles are mandatory to protect against splashes.

o Lab Coat: A standard laboratory coat should be worn.

Handling Workflow

The following diagram illustrates a general workflow for handling NH2-PEG2-C2-Boc, from

receiving to experimental use.
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Receiving and Initial Storage

Receive Shipment

'

Inspect for Damage

:

Store Pure Compound at Recommended Temperature (-20°C or 4°C)

Preparation for Use

Equilibrate to Room Temperature

'

Weigh Required Amount in a Fume Hood

'

Dissolve in Appropriate Solvent (e.g., DMSO)

If not for immediate use

Experimental Use and Final.Storage

Proceed with Experiment (e.g., PROTAC Synthesis) Store Aliquoted Solution at -80°C or -20°C

i

Dispose of Waste According to Institutional Guidelines

Click to download full resolution via product page

A general workflow for handling NH2-PEG2-C2-Boc.
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Safety Information

NH2-PEG2-C2-Boc is classified as harmful if swallowed.[1] Always consult the Safety Data
Sheet (SDS) for comprehensive safety information before handling.

Hazard Statement Description

H302 Harmful if swallowed[1]

Precautionary Statement Description

P264 Wash hands thoroughly after handling.[1]
Do not eat, drink or smoke when using this

P270
product.[1]

P330 Rinse mouth.[1]

Experimental Protocols: Solution Preparation

The following are general protocols for preparing stock and working solutions of NH2-PEG2-
C2-Boc. The choice of solvent and concentration will depend on the specific experimental

requirements.

Stock Solution Preparation

It is recommended to use a high-purity, anhydrous solvent such as dimethyl sulfoxide (DMSOQO)

for preparing stock solutions.
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Start: Weigh NH2-PEG2-C2-Boc

Gdd appropriate volume of anhydrous DMSO)

:

GOrtex or sonicate to ensure complete dissolutior)

(Aliquot into single-use vials)

Store at -80°C or -20°C

Click to download full resolution via product page

Workflow for preparing a stock solution of NH2-PEG2-C2-Boc.

Working Solution for In Vivo Experiments

For in vivo studies, working solutions should be prepared fresh on the day of use.[5] Acommon
vehicle for administration involves a multi-component solvent system to ensure solubility and
biocompatibility.

Example Protocol:
» Prepare a stock solution in DMSO.

o To prepare the final working solution, add co-solvents such as PEG300 and Tween-80 to the
DMSO stock solution and mix thoroughly.

» Add saline or phosphate-buffered saline (PBS) to reach the final desired volume and
concentration.
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« If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[2][5]

Disclaimer: The information provided in this guide is for research purposes only and is not
intended for human or therapeutic use. Researchers should always refer to the specific product
documentation and Safety Data Sheet (SDS) provided by the supplier for the most accurate
and up-to-date information. All handling and disposal of this chemical must be in accordance
with institutional and governmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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